Cas no 2228757-26-2 (2-(dimethoxymethyl)butanoic acid)
2-(dimethoxymethyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(dimethoxymethyl)butanoic acid
- EN300-1738148
- 2228757-26-2
-
- Inchi: 1S/C7H14O4/c1-4-5(6(8)9)7(10-2)11-3/h5,7H,4H2,1-3H3,(H,8,9)
- InChI Key: ASZOPSMPFANYEJ-UHFFFAOYSA-N
- SMILES: O(C)C(C(C(=O)O)CC)OC
Computed Properties
- Exact Mass: 162.08920892g/mol
- Monoisotopic Mass: 162.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 55.8Ų
2-(dimethoxymethyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1738148-0.05g |
2-(dimethoxymethyl)butanoic acid |
2228757-26-2 | 0.05g |
$900.0 | 2023-09-20 | ||
| Enamine | EN300-1738148-0.1g |
2-(dimethoxymethyl)butanoic acid |
2228757-26-2 | 0.1g |
$943.0 | 2023-09-20 | ||
| Enamine | EN300-1738148-0.25g |
2-(dimethoxymethyl)butanoic acid |
2228757-26-2 | 0.25g |
$985.0 | 2023-09-20 | ||
| Enamine | EN300-1738148-0.5g |
2-(dimethoxymethyl)butanoic acid |
2228757-26-2 | 0.5g |
$1027.0 | 2023-09-20 | ||
| Enamine | EN300-1738148-1.0g |
2-(dimethoxymethyl)butanoic acid |
2228757-26-2 | 1g |
$1070.0 | 2023-05-26 | ||
| Enamine | EN300-1738148-2.5g |
2-(dimethoxymethyl)butanoic acid |
2228757-26-2 | 2.5g |
$2100.0 | 2023-09-20 | ||
| Enamine | EN300-1738148-5.0g |
2-(dimethoxymethyl)butanoic acid |
2228757-26-2 | 5g |
$3105.0 | 2023-05-26 | ||
| Enamine | EN300-1738148-10.0g |
2-(dimethoxymethyl)butanoic acid |
2228757-26-2 | 10g |
$4606.0 | 2023-05-26 | ||
| Enamine | EN300-1738148-1g |
2-(dimethoxymethyl)butanoic acid |
2228757-26-2 | 1g |
$1070.0 | 2023-09-20 | ||
| Enamine | EN300-1738148-5g |
2-(dimethoxymethyl)butanoic acid |
2228757-26-2 | 5g |
$3105.0 | 2023-09-20 |
2-(dimethoxymethyl)butanoic acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 2-(dimethoxymethyl)butanoic acid
Introduction to 2-(dimethoxymethyl)butanoic acid (CAS No: 2228757-26-2)
2-(dimethoxymethyl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228757-26-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of esters and alcohols, characterized by its unique structural and functional properties. The presence of two methoxy groups and a butanoic acid backbone imparts distinct reactivity and potential applications in synthetic chemistry, drug development, and industrial processes.
The molecular structure of 2-(dimethoxymethyl)butanoic acid consists of a four-carbon chain with a carboxylic acid group at one end and two methoxy groups attached to the second carbon. This configuration makes it a versatile intermediate in organic synthesis, particularly in the preparation of more complex molecules. The compound’s solubility profile, stability under various conditions, and reactivity towards nucleophiles and electrophiles have been extensively studied, making it a valuable tool in laboratory research.
In recent years, the pharmaceutical industry has shown increasing interest in 2-(dimethoxymethyl)butanoic acid due to its potential role as a precursor in the synthesis of active pharmaceutical ingredients (APIs). Researchers have explored its utility in developing novel therapeutic agents targeting various diseases, including metabolic disorders and inflammatory conditions. The compound’s ability to undergo selective functionalization has opened new avenues for medicinal chemistry innovation.
One of the most compelling aspects of 2-(dimethoxymethyl)butanoic acid is its application in the synthesis of bioactive molecules. For instance, studies have demonstrated its use in constructing heterocyclic compounds, which are prevalent in many pharmacologically active substances. The methoxy groups provide opportunities for further derivatization, allowing chemists to tailor the properties of the final product for specific biological activities. This flexibility has made it a preferred choice for researchers aiming to develop targeted therapies.
The industrial significance of CAS No 2228757-26-2 extends beyond pharmaceuticals. In agrochemical research, this compound has been investigated for its potential as a building block in the synthesis of pesticides and herbicides. Its structural features contribute to the development of compounds that exhibit high efficacy while maintaining environmental safety profiles. Such applications underscore the importance of 2-(dimethoxymethyl)butanoic acid as a multifunctional chemical entity.
Advances in computational chemistry have further enhanced the understanding of 2-(dimethoxymethyl)butanoic acid’s reactivity and potential uses. Molecular modeling studies have predicted new synthetic pathways and revealed insights into its interactions with biological targets. These computational approaches have accelerated the discovery process, enabling researchers to design experiments more efficiently. The integration of experimental data with theoretical predictions has solidified the compound’s position as a key player in modern chemical research.
Environmental considerations also play a crucial role in the evaluation of CAS No: 2228757-26-2. Efforts have been made to assess its biodegradability and ecological impact to ensure sustainable use. Preliminary studies suggest that under controlled conditions, the compound exhibits moderate stability but can be metabolized by microbial communities over time. This balance between reactivity and degradation rate makes it suitable for various applications without posing significant environmental risks.
The future prospects for 2-(dimethoxymethyl)butanoic acid are promising, with ongoing research focusing on expanding its utility across multiple domains. Innovations in synthetic methodologies continue to emerge, offering new ways to harness its potential. Collaborative efforts between academia and industry are expected to drive further discoveries, leading to novel applications that benefit society.
2228757-26-2 (2-(dimethoxymethyl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)